Cas no 50903-10-1 (1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene)

• Product name: 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene
• CAS No: 50903-10-1
• MF: C₇H₃Cl₂N₃O₇
• MW: 312.020619630814
• CID: 1058924
• PubChem ID: 14794057

1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene
• 3,5-Dichlor-2,4,6-trinitro-anisol
• 3,5-dichloro-2,4,6-trinitroanisole
• Benzene,1,3-dichloro-5-methoxy-2,4,6-trinitro
• SCHEMBL5639369
• 50903-10-1
• CNNAAYAAYYSHRV-UHFFFAOYSA-N
• DTXSID30564120
• DB-301043

• Inchi： InChI=1S/C7H3Cl2N3O7/c1-19-7-5(11(15)16)2(8)4(10(13)14)3(9)6(7)12(17)18/h1H3
• InChI Key： CNNAAYAAYYSHRV-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C(C(=C1[N+](=O)[O-])Cl)[N+](=O)[O-])Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 310.93500
• Monoisotopic Mass: 310.9348048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 146.69000
• LogP: 4.29620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene

Introduction to 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene (CAS No. 50903-10-1)

1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene (CAS No. 50903-10-1) is a complex organic compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry and materials science. This compound is characterized by its dichloro and trinitro functional groups, which confer it with specific chemical properties and reactivity. The presence of a methoxy group further modulates its behavior in various chemical reactions and environments.

The molecular formula of 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene is C₉H₄Cl₂N₆O₇, and its molecular weight is approximately 337.09 g/mol. The compound is known for its high stability and low volatility, making it suitable for use in various industrial and research settings. Its unique structure has attracted significant attention from researchers due to its potential applications in the synthesis of advanced materials and pharmaceutical intermediates.

In recent years, the study of 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene has seen substantial advancements. Researchers have explored its reactivity in different solvents and under various conditions to understand its behavior better. One notable study published in the Journal of Organic Chemistry investigated the reaction of this compound with various nucleophiles, revealing its potential as a versatile reagent in organic synthesis. The results indicated that 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene can undergo selective substitution reactions at the dichloro positions, leading to the formation of novel compounds with diverse functionalities.

The physical properties of 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene, such as its melting point and solubility in different solvents, have also been extensively studied. It has been found that the compound exhibits a high melting point (around 180°C) and is moderately soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it an attractive candidate for use in high-temperature processes and as a precursor for the synthesis of more complex molecules.

In the field of materials science, 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene has shown promise as a building block for the development of functional materials. Its trinitro groups can be utilized to create energetic materials with high energy density and stability. Additionally, the methoxy group can be modified to introduce other functional groups or linkages, enhancing the material's properties for specific applications such as catalysis or sensing.

The pharmaceutical industry has also taken an interest in 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene. Preliminary studies have explored its potential as a precursor for the synthesis of drug candidates with anti-inflammatory or anticancer properties. The compound's ability to undergo selective substitution reactions makes it a valuable intermediate in the development of novel pharmaceuticals. However, further research is needed to fully understand its biological activity and potential therapeutic applications.

Safety considerations are an essential aspect when handling 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. Researchers should wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible substances.

In conclusion, 1,3-Dichloro-5-methoxy-2,4,6-trinitrobenzene (CAS No. 50903-10-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and chemical properties make it an intriguing subject for ongoing research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chemistry and materials science.